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Introduction
Amoxicillin is a broad-spectrum, β-lactam antibiotic widely used in veterinary and research

settings to treat bacterial infections.[1][2] Its efficacy is dependent on maintaining

concentrations above the minimum inhibitory concentration (MIC) for the target pathogen.[3]

For oral administration in rodents, a proper formulation of amoxicillin sodium is crucial for

accurate dosing, palatability, and bioavailability. These application notes provide detailed

protocols for the preparation and oral administration of amoxicillin sodium to rodents, along

with relevant data on its physicochemical properties and pharmacokinetics.

Physicochemical Properties and Formulation
Considerations
Amoxicillin's solubility and stability are critical factors in preparing an effective oral formulation.

Solubility: The solubility of amoxicillin is pH-dependent.[1][4] It exhibits its lowest solubility in

the pH range of 4 to 6.[1] The sodium salt of amoxicillin is more soluble in water. For instance,

amoxicillin trihydrate's solubility in water is approximately 1 to 10 mg/mL, depending on the pH.

[5] The use of organic acids like citric acid can enhance the solubility of amoxicillin in water,

which can be beneficial for creating more concentrated solutions.[6][7]
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Stability: Reconstituted oral suspensions of amoxicillin are generally stable for 7 to 14 days

when refrigerated.[8][9] The stability of amoxicillin in solution is significantly affected by

temperature and pH.[4] Degradation is accelerated at higher temperatures and in alkaline

conditions (pH > 8).[4] For optimal stability in a citrate buffer, a pH of 5.8-6.5 is recommended.

[1] It is also important to note that amoxicillin sodium is very hygroscopic.[1]

Vehicle Selection: The choice of vehicle is critical for ensuring accurate delivery and minimizing

stress to the animal.

Water: Purified water is the most common and ideal vehicle for soluble forms of amoxicillin

like the sodium salt.[10]

Methylcellulose: For suspension formulations, 0.5% methylcellulose in water is a standard

vehicle used in rodent oral gavage studies.[11]

Sweeteners and Flavoring Agents: Commercial preparations for oral suspension often

include sweeteners and flavorings to improve palatability, which can be particularly useful for

administration in drinking water.[6][12]

Quantitative Data Summary
The following tables summarize key quantitative data for the oral administration of amoxicillin in

rodents.

Table 1: Dosage and Administration in Rodents
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Parameter Mice Rats Reference

Oral Dosage Range 25 - 50 mg/kg
10 mg/lb (approx. 22

mg/kg) - 150 mg/kg
[8][12][13]

Frequency Twice daily (BID)
Twice daily (BID) or

every 8 hours
[8][13]

Administration Route

Oral gavage,

Medicated drinking

water

Oral gavage,

Medicated drinking

water

[11][12]

Typical Gavage

Volume

10 mL/kg (0.2 mL for a

20g mouse)
10 mL/kg [11][14]

Table 2: Pharmacokinetic Parameters of Oral Amoxicillin in Rodents

Parameter Value (Rats) Reference

Oral Bioavailability 50% - 92% [1][5][15]

Time to Peak Plasma

Concentration (Tmax)
1 - 2 hours [1]

Plasma Half-life (t1/2) Approximately 61.3 minutes [1]

Experimental Protocols
Protocol 1: Preparation of Amoxicillin Sodium Solution
for Oral Gavage
This protocol describes the preparation of a 10 mg/mL amoxicillin sodium solution in water.

Materials:

Amoxicillin sodium powder

Sterile, purified water

Calibrated balance
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Spatula

Volumetric flask

Magnetic stirrer and stir bar

Sterile conical tubes for storage

Procedure:

Calculate the required amount of amoxicillin sodium. For a 10 mg/mL solution, weigh out 100

mg of amoxicillin sodium for a final volume of 10 mL.

Dissolve the powder. Add a portion of the sterile water to the volumetric flask containing the

amoxicillin sodium powder.

Mix thoroughly. Use a magnetic stirrer to ensure the powder is completely dissolved.

Adjust to final volume. Once dissolved, add sterile water to reach the final desired volume.

Store appropriately. Store the prepared solution in a sterile, clearly labeled conical tube at 2-

8°C. The solution should be used within 7 days of preparation.[16]

Protocol 2: Administration of Amoxicillin Sodium
Solution by Oral Gavage in Mice
This protocol outlines the standard procedure for oral gavage in mice.

Materials:

Prepared amoxicillin sodium solution

Appropriately sized oral gavage needle (e.g., 20-gauge, 1.5-inch, curved with a ball tip for

mice)[11]

Syringe (1 mL)

Animal restraint device (optional)
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Procedure:

Calculate the dose volume. Based on the animal's body weight and the desired dose

(mg/kg), calculate the volume of the amoxicillin solution to be administered. For a 25g mouse

receiving a 50 mg/kg dose of a 10 mg/mL solution, the volume would be 0.125 mL.

Prepare the syringe. Draw the calculated volume of the amoxicillin solution into the syringe

attached to the gavage needle.

Restrain the animal. Gently but firmly restrain the mouse, ensuring its head and body are in

a straight line to facilitate the passage of the gavage needle.

Insert the gavage needle. Carefully insert the gavage needle into the side of the mouth,

advancing it along the roof of the mouth towards the esophagus. The animal should swallow

the needle. Do not force the needle.

Administer the solution. Once the needle is in the correct position (a gentle resistance will be

felt as it passes into the esophagus), slowly administer the solution.

Withdraw the needle. Gently remove the gavage needle in the same direction it was

inserted.

Monitor the animal. Observe the animal for any signs of distress after the procedure.
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Caption: Experimental workflow for preparing and administering Amoxicillin sodium.
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Caption: Mechanism of action of Amoxicillin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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